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Compound of Interest

Compound Name: GW274150 phosphate

Cat. No.: B2735693 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

GW274150 phosphate based on general laboratory safety principles for potent enzyme

inhibitors. A specific Safety Data Sheet (SDS) for GW274150 phosphate is not publicly

available. Therefore, these guidelines should be supplemented by a thorough risk assessment

conducted by qualified personnel in your institution.

Hazard Identification and Risk Assessment
GW274150 is a potent and highly selective inhibitor of inducible nitric oxide synthase (iNOS).[1]

[2][3][4][5] As with any potent pharmacological agent, it should be handled with care to avoid

accidental exposure. The primary routes of exposure in a laboratory setting are inhalation of

aerosolized powder, skin contact, and ingestion. The toxicological properties of GW274150
phosphate have not been extensively documented for occupational exposure. Therefore, it is

prudent to treat it as a potentially hazardous substance.
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Potential Hazard Route of Exposure
Possible Health Effects

(Presumed)

Potent Pharmacological Agent
Inhalation, Skin Absorption,

Ingestion, Eye Contact

Based on its mechanism of

action, systemic exposure

could lead to unintended

pharmacological effects.

Fine Powder Inhalation
May cause respiratory tract

irritation.

Unknown Long-term Effects All routes
The effects of chronic

exposure are unknown.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory operations is necessary to determine

the appropriate PPE. The following table summarizes the minimum recommended PPE for

handling GW274150 phosphate.
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Body Protection
Eye and Face

Protection
Hand Protection

Respiratory

Protection

Laboratory coat.

ANSI Z87.1 compliant

safety glasses with

side shields.

Disposable nitrile

gloves. Consider

double-gloving for

added protection.

For handling powders

outside of a certified

chemical fume hood,

a NIOSH-approved

respirator (e.g., N95)

is recommended.

Fire-resistant lab coat

if flammable solvents

are used.

Chemical splash

goggles for handling

solutions.

Change gloves

immediately if

contaminated.

A full-face respirator

may be necessary for

large quantities or in

case of a spill.

Closed-toe shoes are

mandatory.

A face shield should

be worn in addition to

goggles when there is

a significant risk of

splashes.

Handling and Operational Plan
3.1. Engineering Controls:

Ventilation: All weighing and handling of powdered GW274150 phosphate should be

performed in a certified chemical fume hood or a powder containment hood to minimize

inhalation exposure.

Designated Area: Designate a specific area for handling GW274150 phosphate to prevent

cross-contamination.

3.2. Standard Operating Procedure (SOP):

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Prepare all necessary equipment and reagents.
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Weighing: Carefully weigh the required amount of GW274150 phosphate in a chemical

fume hood. Use a spatula to transfer the powder and avoid generating dust.

Solution Preparation: Add the solvent to the powder slowly and carefully to avoid splashing.

Cap the container securely and mix gently until dissolved.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Preparation Handling (in Fume Hood) Post-Handling

Gather PPE and Equipment Prepare Designated Workspace Weigh GW274150 Phosphate Prepare Solution Decontaminate Surfaces and Equipment Dispose of Waste Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling GW274150 phosphate.

Disposal Plan
Proper disposal of GW274150 phosphate and its containers is crucial to prevent

environmental contamination and potential harm to public health.

Waste Type Disposal Method

Solid GW274150 Phosphate

Dispose of as hazardous pharmaceutical waste.

Incineration at a licensed facility is the preferred

method.

Contaminated Labware (e.g., vials, pipette tips)
Place in a designated, labeled hazardous waste

container for incineration.

Liquid Waste (Solutions containing GW274150)

Collect in a clearly labeled, sealed, and

chemically compatible waste container. Dispose

of through your institution's hazardous waste

program. Do not pour down the drain.

Contaminated PPE (e.g., gloves, lab coats) Dispose of as hazardous waste.
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Disposal Protocol:

Segregation: Segregate all waste contaminated with GW274150 phosphate from general

laboratory waste.

Labeling: Clearly label all waste containers with the contents, including "GW274150
Phosphate Waste," and any other required hazard information.

Storage: Store waste in a designated, secure area away from incompatible materials until it

can be collected by your institution's environmental health and safety department.

Regulatory Compliance: Ensure all disposal practices comply with local, state, and federal

regulations for hazardous pharmaceutical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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